Cas no 13952-61-9 (N,N-dimethyl-4-(2-oxo-2-phenylethyl)benzenesulfonamide)

N,N-dimethyl-4-(2-oxo-2-phenylethyl)benzenesulfonamide structure
13952-61-9 structure
Product Name:N,N-dimethyl-4-(2-oxo-2-phenylethyl)benzenesulfonamide
CAS No:13952-61-9
MF:C16H17NO3S
MW:303.376083135605
CID:902820
PubChem ID:266976
Update Time:2025-04-19

N,N-dimethyl-4-(2-oxo-2-phenylethyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N,N-dimethyl-4-(2-oxo-2-phenylethyl)benzenesulfonamide
    • NSC-106064
    • NSC106064
    • DS-002087
    • N,N-Dimethyl-4-(2-oxo-2-phenylethyl)benzene-1-sulfonamide
    • DTXSID00930499
    • N,N-dimethyl-4-phenacyl-benzenesulfonamide
    • AKOS012501421
    • 13952-61-9
    • Inchi: 1S/C16H17NO3S/c1-17(2)21(19,20)15-10-8-13(9-11-15)12-16(18)14-6-4-3-5-7-14/h3-11H,12H2,1-2H3
    • InChI Key: SECGTZWODKVXQD-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)CC(C1C=CC=CC=1)=O)(N(C)C)(=O)=O

Computed Properties

  • Exact Mass: 303.09301
  • Monoisotopic Mass: 303.09291458g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 439
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 62.8Ų

Experimental Properties

  • PSA: 54.45
  • LogP: 3.44310
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent